Cas no 1806956-11-5 (2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methoxypyridine)

• Product Name: 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methoxypyridine
• CAS No: 1806956-11-5
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4876729
• Update Time: 2025-06-13

2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C9H7BrF2N2O/c1-15-8-6(9(11)12)2-5(4-13)14-7(8)3-10/h2,9H,3H2,1H3
• InChI Key： NXTWQGAVRYINBB-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C=C(C#N)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methoxypyridine

Recent Advances in the Application of 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methoxypyridine (CAS: 1806956-11-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methoxypyridine (CAS: 1806956-11-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of agrochemicals and pharmaceuticals. This heterocyclic pyridine derivative, characterized by its bromomethyl and difluoromethyl functional groups, offers unique reactivity that enables the construction of complex molecular architectures. Recent studies have highlighted its utility in the development of fungicides, kinase inhibitors, and other biologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a crucial building block in the synthesis of next-generation antifungal agents. Researchers utilized 1806956-11-5 to develop a series of pyridine-based compounds showing potent activity against Candida albicans and Aspergillus fumigatus, with MIC values in the low micromolar range. The bromomethyl group proved particularly valuable for subsequent functionalization through nucleophilic substitution reactions.

In the agrochemical sector, patent applications from major companies (2022-2023) have featured this compound as a precursor for novel fungicides. The difluoromethyl group at the 4-position contributes to enhanced metabolic stability and bioavailability, while the cyano group at the 6-position facilitates hydrogen bonding interactions with biological targets. These structural features make derivatives of 1806956-11-5 particularly effective against resistant strains of plant pathogens.

Recent synthetic methodology developments (2024) have improved the scalability and yield of producing 2-(Bromomethyl)-6-cyano-4-(difluoromethyl)-3-methoxypyridine. A team at MIT reported a continuous flow process that reduces hazardous waste generation by 40% compared to traditional batch methods, addressing one of the main challenges in large-scale production of this intermediate.

Structural-activity relationship (SAR) studies using this scaffold have revealed interesting insights into the role of the methoxy group at position 3. Computational modeling suggests this substituent influences the compound's conformation and electronic properties, affecting its binding to biological targets. These findings were published in a recent issue of Bioorganic & Medicinal Chemistry Letters (2024).

The safety profile of 1806956-11-5 has been extensively characterized in recent toxicological studies. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper handling procedures can effectively mitigate risks. Recent workplace safety guidelines (2023) emphasize the importance of using appropriate personal protective equipment when handling this brominated compound.

Looking forward, researchers anticipate expanded applications of this versatile intermediate. Current preclinical studies are exploring its use in radiopharmaceuticals, where the bromine atom could serve as a handle for radioisotope incorporation. The compound's unique combination of functional groups continues to make it valuable for medicinal chemistry programs targeting challenging biological targets.